Triphenylphosphine oxide
Triphenylphosphine oxide
Triphenylphosphane oxide is a phosphine oxide in which the substituents on phosphorus are three phenyl groups. It has a role as a NMR chemical shift reference compound.
Brand Name:
Vulcanchem
CAS No.:
791-28-6
VCID:
VC20851909
InChI:
InChI=1S/C18H15OP/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
SMILES:
C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula:
C18H15OP
Molecular Weight:
278.3 g/mol
Triphenylphosphine oxide
CAS No.: 791-28-6
Cat. No.: VC20851909
Molecular Formula: C18H15OP
Molecular Weight: 278.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Triphenylphosphane oxide is a phosphine oxide in which the substituents on phosphorus are three phenyl groups. It has a role as a NMR chemical shift reference compound. |
|---|---|
| CAS No. | 791-28-6 |
| Molecular Formula | C18H15OP |
| Molecular Weight | 278.3 g/mol |
| IUPAC Name | diphenylphosphorylbenzene |
| Standard InChI | InChI=1S/C18H15OP/c19-20(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H |
| Standard InChI Key | FIQMHBFVRAXMOP-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3 |
| Canonical SMILES | C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3 |
| Appearance | Assay:≥98%A crystalline solid |
| Melting Point | 156.5 °C |
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